Cas no 1697953-06-2 (2-(3-Amino-5-methyl-1H-pyrazol-1-yl)-N-methylpropanamide)

2-(3-Amino-5-methyl-1H-pyrazol-1-yl)-N-methylpropanamide is a pyrazole-based organic compound with potential applications in pharmaceutical and agrochemical research. Its structure features a reactive amino group and a methylpropanamide moiety, offering versatility in synthetic modifications. The compound's pyrazole core is known for its stability and bioactivity, making it a valuable intermediate in the development of biologically active molecules. Its well-defined chemical properties facilitate precise control in reactions, while the presence of both amino and amide functional groups enhances its utility in forming derivatives. This compound is particularly suited for studies requiring tailored molecular frameworks in medicinal chemistry or crop protection research.
2-(3-Amino-5-methyl-1H-pyrazol-1-yl)-N-methylpropanamide structure
1697953-06-2 structure
Product Name:2-(3-Amino-5-methyl-1H-pyrazol-1-yl)-N-methylpropanamide
CAS No:1697953-06-2
MF:C8H14N4O
MW:182.222960948944
CID:5741934
PubChem ID:130496573
Update Time:2025-09-28

2-(3-Amino-5-methyl-1H-pyrazol-1-yl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)-N-methylpropanamide
    • EN300-1107808
    • 1697953-06-2
    • 1H-Pyrazole-1-acetamide, 3-amino-N,α,5-trimethyl-
    • Inchi: 1S/C8H14N4O/c1-5-4-7(9)11-12(5)6(2)8(13)10-3/h4,6H,1-3H3,(H2,9,11)(H,10,13)
    • InChI Key: JIVGVIYMNGLDHM-UHFFFAOYSA-N
    • SMILES: O=C(C(C)N1C(C)=CC(N)=N1)NC

Computed Properties

  • Exact Mass: 182.11676108g/mol
  • Monoisotopic Mass: 182.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 416.4±35.0 °C(Predicted)
  • pka: 15.20±0.46(Predicted)

2-(3-Amino-5-methyl-1H-pyrazol-1-yl)-N-methylpropanamide Pricemore >>

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Additional information on 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)-N-methylpropanamide

Comprehensive Overview of 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)-N-methylpropanamide (CAS No. 1697953-06-2)

2-(3-Amino-5-methyl-1H-pyrazol-1-yl)-N-methylpropanamide, with the CAS number 1697953-06-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole and propanamide moieties, is widely studied for its potential applications in drug development and medicinal chemistry. Its molecular structure, featuring an amino group and a methylpropanamide side chain, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)-N-methylpropanamide has surged due to their role in designing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential to modulate enzymatic activity, which could lead to breakthroughs in treating metabolic disorders and inflammatory conditions. The compound's bioavailability and pharmacokinetic properties are also under investigation, as these factors are critical for its applicability in preclinical studies.

The synthesis of 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)-N-methylpropanamide involves multi-step organic reactions, often starting with the condensation of hydrazine derivatives and β-keto esters. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in personalized medicine, this compound's role in creating tailored therapeutics is a hot topic among scientists and industry professionals alike.

From an industrial perspective, 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)-N-methylpropanamide is valued for its scalability and compatibility with green chemistry principles. Manufacturers are exploring eco-friendly synthesis routes to minimize waste and reduce environmental impact, aligning with global sustainability goals. Additionally, its stability under various storage conditions makes it a practical choice for long-term research projects.

Beyond its pharmaceutical applications, this compound is also being studied in agrochemical research. Its potential as a plant growth regulator or pesticide intermediate has sparked interest in the agricultural sector. The ability to fine-tune its chemical properties opens doors to innovative solutions for crop protection and yield enhancement, addressing pressing challenges in food security.

For researchers and suppliers, understanding the regulatory landscape surrounding 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)-N-methylpropanamide is essential. Compliance with Good Manufacturing Practices (GMP) and regional chemical regulations ensures safe handling and distribution. As the compound gains traction, staying updated on patent filings and intellectual property developments is crucial for avoiding legal pitfalls.

In summary, 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)-N-methylpropanamide (CAS No. 1697953-06-2) represents a promising avenue for scientific exploration. Its multifaceted applications, from drug discovery to agricultural innovation, highlight its significance in modern chemistry. As research progresses, this compound is poised to play a pivotal role in advancing both human health and sustainable industrial practices.

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